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Compound of Interest

Compound Name: 6-Aminobenzothiazole

Cat. No.: B108611

An in-depth guide for researchers, scientists, and drug development professionals on the
molecular characteristics, synthesis, and applications of 6-Aminobenzothiazole.

Introduction: 6-Aminobenzothiazole is a heterocyclic aromatic organic compound that serves
as a crucial building block in medicinal chemistry. Its versatile structure allows for the synthesis
of a wide array of derivatives with significant therapeutic potential. This document provides a
comprehensive overview of its fundamental properties, experimental protocols, and its role in
the development of biologically active agents.

Core Molecular and Physical Properties

6-Aminobenzothiazole is a solid compound at room temperature with a defined molecular
structure and specific physicochemical properties. These characteristics are fundamental for its
application in chemical synthesis and drug design.
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Property Value

Molecular Formula C7HeN2S

Molecular Weight 150.20 g/mol

CAS Number 533-30-2

Appearance Solid

Melting Point 87-91 °C (lit.)[1]

Solubility Slightly soluble in water[2]

InChl Key FAYAYUOZWYJNBD-UHFFFAOYSA-N[1]
SMILES String Nclcce2nesc2cl[l]

Synthesis of 6-Aminobenzothiazole Derivatives: A
Workflow

6-Aminobenzothiazole is a key precursor in the synthesis of various derivatives with potential
therapeutic applications. The following diagram illustrates a general workflow for the synthesis
of substituted 2-aminobenzothiazoles, a common pathway in medicinal chemistry research.[3]
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Caption: General synthesis workflow for 6-substituted-2-aminobenzothiazole derivatives.

Experimental Protocols
Synthesis of 2-Amino-6-substituted-benzothiazoles

This protocol describes a general method for the synthesis of 2-aminobenzothiazole derivatives
from substituted anilines.

Materials:
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Substituted aniline (0.1 mole)

Potassium thiocyanate (0.4 mole)

Glacial acetic acid (150 ml)

Bromine (0.1 mole) dissolved in 100 ml of glacial acetic acid
10% NaOH solution

Warm water

Procedure:

Dissolve the substituted aniline and potassium thiocyanate in 96% glacial acetic acid.
Cool the solution to below 10°C.

Add the bromine solution dropwise with constant stirring, maintaining the temperature below
10°C.

After the complete addition of the bromine solution, continue stirring the mixture for 10 hours.
Dissolve the resulting precipitate in warm water.

Neutralize the combined filtrate with a 10% NaOH solution.

Collect the precipitate by filtration and dry it.

Recrystallize the product from a suitable solvent.[4]

Purification

The crude product can be purified by recrystallization from a suitable solvent such as ethanol.

[4]

Role in Drug Discovery: A Scaffold for Bioactive
Compounds
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6-Aminobenzothiazole and its derivatives are recognized for their wide range of
pharmacological activities.[5] The benzothiazole nucleus is considered a "privileged scaffold" in
medicinal chemistry due to its ability to interact with various biological targets. The diagram
below illustrates the central role of the 6-aminobenzothiazole scaffold in the development of
compounds targeting a variety of diseases.
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Caption: The 6-Aminobenzothiazole scaffold as a basis for developing diverse bioactive
compounds.

Safety and Handling

6-Aminobenzothiazole is considered hazardous and requires careful handling. It can cause
skin and serious eye irritation, and may cause respiratory irritation.[1][6]

Precautionary Measures:
o Wear protective gloves, clothing, eye, and face protection.[6]
e Use only outdoors or in a well-ventilated area.[6]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]
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Wash hands and any exposed skin thoroughly after handling.[6]

First Aid:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[6]

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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